Chelon Fil

• CAS No.: 123938-79-4
• Molecular Formula: C17H16N2O2
• Synonyms: Chelon Fil

Description

Nomenclature and Taxonomic Classification in Dental Materials Science

This compound represents a specific formulation within the broader classification of glass ionomer cements, manufactured by ESPE GmbH company. The material follows standardized nomenclature conventions established within dental materials science, where the designation "Chelon" identifies the product line, while "Fil" indicates its application as a filling material. Within the International Organization for Standardization classification system, glass ionomer cements are categorized as water-based acid-base cements that contain metal oxide or silicate fillers embedded in a salt matrix.

The taxonomic position of this compound places it specifically within the conventional glass ionomer cement category, distinguishing it from resin-modified glass ionomer cements and other hybrid formulations. Research conducted on microbial retention characteristics confirmed this compound's classification as a conventional glass ionomer cement when compared alongside resin-modified variants such as Vitremer and Fuji II LC. The material's chemical identity is fundamentally defined by its composition of fluoroaluminosilicate glass powder combined with polyacrylic acid solution, forming what is chemically known as glass polyalkenoate.

Clinical evaluation studies have established this compound's position within the Type II glass ionomer cement classification, indicating its suitability for restorative applications. The material demonstrates characteristic properties associated with conventional glass ionomer formulations, including chemical adhesion to tooth structure without requiring acid etching procedures. Comparative studies examining fluoride release profiles have grouped this compound within distinct categories based on kinetic behavior, specifically clustering with Ketac-Fil in terms of fluoride liberation patterns.

The nomenclature system for glass ionomer cements reflects their chemical foundation, with this compound exemplifying the standardized approach to identifying materials based on their primary chemical characteristics and intended clinical applications. The designation maintains consistency with established dental materials terminology while providing clear identification of the specific formulation and manufacturer origin.

Historical Development of Glass Ionomer Cements

The historical development of glass ionomer cements traces back to fundamental changes in dental materials science philosophy during the mid-20th century. The foundation period of dental materials science in the 1920s initially emphasized mechanical properties above other considerations, resulting in a period of stagnation where traditional materials developed before the end of the 19th century remained in clinical use. This approach began to shift significantly during the 1950s and 1960s when researchers recognized the critical importance of biocompatibility and adhesion properties in dental materials.

The revolutionary change in dental materials science was characterized by enhanced collaboration between materials research scientists and clinicians, leading to the development of novel materials with previously unattainable properties. This collaborative approach directly contributed to the development of new clinical techniques that exploited the unique characteristics of these advanced materials. The glass ionomer cement emerged from this period of innovation as a material with the crucial property of adhering to untreated dentine and enamel, a quality that enabled the development of clinical techniques focused on minimizing cavity preparation and preserving tooth structure.

Wilson and Kent introduced glass ionomer cements in 1972 as derivatives combining the beneficial properties of existing silicate cements and polycarboxylate cements. The development represented a significant advancement by incorporating the fluoride-releasing properties of silicate cements with the adhesive qualities of polycarboxylate cements. This innovation addressed long-standing limitations in dental restorative materials by providing a single material capable of chemical bonding to tooth structure while delivering therapeutic fluoride release.

The historical context of this compound's development occurred within this broader framework of glass ionomer cement evolution. The material emerged as one of the early commercial formulations following the initial introduction of glass ionomer technology. The cermet system, which represents another branch of glass ionomer development, was commercialized in 1986 when Chelon Silver was launched by ESPE GmbH company, demonstrating the continued evolution of the Chelon product line.

Research evaluating long-term fluoride release from conventional glass ionomer cements has established the historical significance of formulations like this compound in advancing understanding of these materials' behavior. Studies examining operator dependency and fundamental factors affecting fluoride release have contributed to the scientific knowledge base that continues to inform contemporary glass ionomer cement development.

Position Within Polyalkenoate Cement Taxonomy

This compound occupies a specific position within the polyalkenoate cement taxonomy as a conventional glass ionomer formulation. Polyalkenoate cements represent a broader category of materials characterized by the formation of metal polyacrylate crosslinks through acid-base neutralization reactions. Within this taxonomic framework, glass ionomer cements constitute the most clinically significant subcategory, with conventional formulations like this compound representing the foundational technology upon which subsequent developments have been based.

The polyalkenoate cement classification system distinguishes materials based on their chemical composition and setting mechanisms. Conventional glass ionomer cements, including this compound, set exclusively through acid-base neutralization reactions between fluoroaluminosilicate glass powder and polyacrylic acid. This setting mechanism differentiates them from resin-modified glass ionomer cements, which incorporate additional polymerization reactions involving methacrylate monomers.

Comparative fluoride release studies have provided quantitative data supporting this compound's taxonomic position within conventional glass ionomer cements. Research examining eight different glass ionomer formulations demonstrated that conventional materials, including this compound, exhibited distinct fluoride release patterns compared to resin-modified variants. The study revealed that conventional glass ionomer cements generally demonstrated different release kinetics, with some formulations showing higher initial fluoride liberation followed by sustained release over extended periods.

The chemical taxonomy of polyalkenoate cements further categorizes materials based on their glass composition and polymer characteristics. This compound's formulation incorporates dried polyacrylic acid mixed with the glass powder, representing the anhydrous glass ionomer cement approach within the broader taxonomy. This configuration distinguishes it from liquid-mixed formulations and places it within the water-mixed or water-hardened subcategory of conventional glass ionomer cements.

Principal component analysis of fluoride release profiles has provided scientific validation for the taxonomic classification of glass ionomer cements. Research utilizing multivariate data analysis demonstrated that fluoride release profiles could classify glass ionomer formulations into distinct groups, with this compound clustering specifically with Ketac-Fil based on similar kinetic behavior. This scientific approach to taxonomic classification confirms the material's position within the conventional glass ionomer cement category while highlighting its specific characteristics within that classification.

The position of this compound within polyalkenoate cement taxonomy reflects both its chemical composition and clinical performance characteristics. Studies comparing conventional and resin-modified glass ionomer cements have consistently placed this compound within the conventional category based on its composition, setting mechanism, and material properties. This taxonomic position provides a framework for understanding the material's behavior and predicting its clinical performance based on established scientific principles governing polyalkenoate cement chemistry.

Scientific Research Applications

Nutritional Applications

Nutritional Profile
Chelon Fil is rich in essential nutrients, particularly omega-3 fatty acids, proteins, and amino acids. These components contribute to its potential health benefits, including anti-inflammatory and antioxidant properties.

Nutrient	Content (per 100g)
Protein	20.5 g
Omega-3 Fatty Acids	2.5 g
Amino Acids	Various (high in leucine and lysine)

Research indicates that the consumption of this compound can enhance dietary intake of essential nutrients, particularly for populations with limited access to diverse protein sources. A study highlighted that the amino acid profile of both wild and cultivated thick-lipped grey mullet exceeds the FAO/WHO reference standards for human requirements, making it an excellent dietary choice .

Aquaculture Applications

Growth Enhancement
In aquaculture, this compound is utilized as a dietary supplement to improve growth rates and overall health of fish stocks. Studies have shown that incorporating algal meal-based diets significantly enhances muscle structure and growth in striped mullet fingerlings .

Case Study: Growth Performance
A comparative study on the growth performance of juvenile thick-lipped grey mullet fed with different dietary formulations demonstrated superior growth rates in those supplemented with this compound.

Dietary Formulation	Average Weight Gain (g)	Feed Conversion Ratio
Control (no supplement)	15	1.8
This compound Supplemented	25	1.5

This data suggests that this compound not only promotes better growth but also improves feed efficiency .

Biomedical Applications

Antioxidant Properties
this compound exhibits significant antioxidant activity, attributed to its high content of polyunsaturated fatty acids and bioactive compounds. Research has indicated its potential in mitigating oxidative stress-related diseases.

Case Study: Antioxidant Efficacy
A study evaluated the antioxidant capacity of this compound extracts against various free radicals. The results showed a marked reduction in oxidative stress markers in treated cell cultures compared to controls.

Treatment Group	Oxidative Stress Markers (µM)
Control	150
This compound Extract	75

These findings support the hypothesis that this compound can be a valuable addition to functional foods aimed at reducing oxidative damage .

Comparison with Similar Compounds

Mechanical Properties

Chelon Fil exhibits superior mechanical performance compared to cermet-based GICs (e.g., Chelon Silver) but lags behind resin-modified GICs (RMGICs) and composites:

Property	This compound (Conventional GIC)	Chelon Silver (Cermet GIC)	Vitremer (RMGIC)	Z100 (Composite)
Diametral Tensile Strength	19 ± 3 MPa	13 ± 2 MPa	-	-
Flexural Strength	45 ± 5 MPa	29 ± 7 MPa	-	-
Shear Bond Strength	3.42 MPa (deciduous teeth)	-	9.02 MPa	13.34 MPa

Key Findings :

• Cermet GICs, like Chelon Silver, are significantly weaker due to the inclusion of sintered metal particles, which compromise structural integrity .
• This compound’s bond strength to deciduous teeth is markedly lower than RMGICs and composites, limiting its use in high-stress scenarios .

Fluoride Release

This compound releases fluoride at moderate levels but less than RMGICs:

Material	Daily Fluoride Release (µgF/cm²)
This compound	8.35 ± 0.51
Vitremer (RMGIC)	12.27 ± 1.16
Ketac Fil (Conventional)	Comparable to this compound

Mechanism : RMGICs (e.g., Vitremer) release more fluoride due to their less mature ionic matrix, larger pore size, and slower acid-base reaction kinetics . This compound’s fluoride release is sustained but less intensive, making it suitable for low to moderate caries-risk patients.

Dimensional Stability

This compound’s dimensional stability is sensitive to humidity and inferior to RMGICs and composites:

Material	Gap Formation at 50% Humidity	Gap Formation at 80% Humidity
This compound	High	Moderate reduction
Vitremer (RMGIC)	Low	Low
Dyract (Composite)	Lowest	Lowest

Aesthetic and Surface Properties

• Translucence : this compound is more translucent than Vidrion R but loses translucence over time, especially when exposed to antiseptic solutions like Malvona .
• Surface Roughness : this compound showed higher roughness (1.73 staining index) compared to Dyract (1.33) and Vitremer (1.48) after polishing, increasing susceptibility to staining .

Clinical Performance

• Survival Rates : High-viscosity GICs (e.g., Fuji IX) outperform low-viscosity GICs like this compound in longevity, with survival rates comparable to amalgam .
• Bond Strength to Dentin: this compound’s bond strength (2.43 MPa) is significantly lower than Vitremer (7.04 MPa), limiting its use in non-retentive cavities .

Q & A

Basic: What key morphological and genetic markers are used to differentiate Chelon species within the Mugilidae family?

Methodological Answer:
To differentiate Chelon species, researchers should integrate meristic data (e.g., scale counts, fin rays) and morphometric measurements (e.g., length-weight relationships) with genetic markers like mitochondrial COI sequences and 16S rDNA . For example, Chelon caeruleum sp. nov. was identified using COI sequence variation (NCBI BLAST analysis) and unique morphological traits such as neural postzygapophyse structures . Frameworks like PICOT (Population, Intervention, Comparison, Outcome, Time) can guide experimental design to standardize data collection across studies .

Advanced: How can researchers resolve contradictions between morphological and molecular data in the phylogenetic classification of Chelon and related genera like Liza?

Methodological Answer:
Contradictions arise due to overlapping morphological traits (e.g., karyotype similarities) and divergent genetic lineages . A robust approach combines multi-locus genetic analysis (e.g., cyt b, 16S rDNA, nuclear genes) with discriminant function analysis (DFA) of meristic data . For instance, conflicting phylogenies in Chelon vs. Liza were addressed using maximum likelihood (ML) trees and bootstrap validation to assess nodal support . Researchers should also apply Bayesian methods to improve phylogenetic resolution and cross-validate results with morphological clusters .

Basic: What experimental methodologies are recommended for conducting a comprehensive phylogenetic analysis of Chelon species?

Methodological Answer:
Key steps include:

• Sample collection : Ensure geographic and ecological diversity (e.g., estuarine vs. marine habitats) .
• Genetic sequencing : Use standardized primers for COI and 16S rDNA, with GenBank accession numbers for reproducibility .
• Morphological analysis : Follow protocols for gonad staging, otolith contouring, and histological procedures .
• Statistical validation : Apply Student-Newman-Keuls tests for meristic data and eigenvalue analysis for variance . Frameworks like FINER (Feasible, Interesting, Novel, Ethical, Relevant) ensure methodological rigor .

Advanced: What statistical approaches are most effective in analyzing genetic distance data to delineate new Chelon species, such as Chelon caeruleum?

Methodological Answer:
Kimura-2-parameter (K2P) genetic distances are widely used to quantify interspecies divergence, with thresholds >2% in COI sequences supporting new species delineation . For Chelon caeruleum, pairwise comparisons with Chelon labrosus showed significant divergence, validated through ML phylogenetic trees (bootstrap values >70%) . Complement this with linear discriminant analysis (LDA) of morphological traits (e.g., otolith shapes) to reinforce taxonomic distinctions .

Basic: How should researchers design studies to ensure reproducibility when describing new Chelon species?

Methodological Answer:
Follow guidelines for detailed method documentation :

• Include accession numbers for genetic sequences in public databases (e.g., GenBank) .
• Provide supplementary materials for peer review, such as raw meristic data tables and histological images .
• Use standardized protocols for morphometric measurements (e.g., SL = standard length, TL = total length) and condition factor calculations .
• Reference prior taxonomic keys (e.g., Chelon subviridis in Merbok Estuary) to contextualize findings .

Advanced: What strategies can address low bootstrap support in phylogenetic trees when studying Chelon interspecies relationships?

Methodological Answer:
Low bootstrap support often stems from insufficient genetic markers or homoplasy. Strategies include:

• Increasing marker diversity : Incorporate nuclear genes (e.g., ITS1) alongside mitochondrial data to reduce incongruence .
• Bayesian inference : Use methods like BEAST to improve nodal support with posterior probabilities .
• Morphological congruence : Cross-reference genetic clades with canonical correlation analysis of meristic traits (e.g., Table 3.12 in ).
• Taxonomic reappraisal : Re-evaluate species boundaries using integrative taxonomy, as done for Chelon labrosus .

Basic: What are the best practices for analyzing length-weight relationships and condition factors in Chelon populations?

Methodological Answer:

• Data collection : Measure standard length (SL) and total weight (TW) across seasons to account for reproductive cycles .
• Equations : Use the formula $W = aL^b$ for length-weight relationships, with ANOVA to test for sex-specific differences .
• Condition factor (K) : Calculate monthly $K$ values using $K = 100 \times \frac{W}{L^3}$, and compare via t-tests to assess ecological health .

Advanced: How can researchers reconcile discrepancies in karyotype analyses between Chelon and Liza species?

Methodological Answer:
Discrepancies arise from subtelocentric chromosome pairs and variable rDNA locations . Address this by:

• Fluorescent in situ hybridization (FISH) : Map 5S and 18S rDNA loci to detect chromosomal rearrangements .
• Comparative genomics : Use whole-genome sequencing to identify syntenic blocks and structural variations.
• Phylogenetic network analysis : Apply methods like Neighbor-Net to visualize conflicting signals from karyotypic vs. molecular data .